5-(4-Ethylphenyl)-2-formylphenol, 95%

• IUPAC Name: 4-(4-ethylphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C15H14O2/c1-2-11-3-5-12(6-4-11)13-7-8-14(10-16)15(17)9-13/h3-10,17H,2H2,1H3
• InChI Key: BCSLTSFDVBGISR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID90685062
• Molecular Weight: 226.27 g/mol
• CAS RN: 1261902-35-5

Description

5-(4-Ethylphenyl)-2-formylphenol, 95% (5-EPF-2-FP) is an organic compound with a wide range of applications in the fields of chemistry and biochemistry. It is a white crystalline solid with a melting point of 135°C and a boiling point of 310°C. 5-EPF-2-FP is a derivative of phenol, and it is commonly used as a starting material for the synthesis of other compounds. It is also used as a reagent in organic synthesis and as an intermediate in the production of pharmaceuticals and other organic compounds.

Mechanism of Action

The mechanism of action of 5-(4-Ethylphenyl)-2-formylphenol, 95% is not well understood, but it is believed to involve the formation of a complex between the compound and a substrate molecule. This complex is then broken down by a reaction with a base or an acid, resulting in the formation of a new product. The reaction is believed to involve the formation of a covalent bond between the 5-(4-Ethylphenyl)-2-formylphenol, 95% and the substrate molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Ethylphenyl)-2-formylphenol, 95% are not well understood. However, it has been shown to be toxic to some organisms, including fish and other aquatic life. It has also been shown to be an inhibitor of the enzyme complex cytochrome P450, which is involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

The main advantage of 5-(4-Ethylphenyl)-2-formylphenol, 95% is its low cost and availability. It is also relatively stable and can be stored for long periods of time without significant degradation. However, it is toxic to some organisms and should be handled with care. Additionally, it is not very soluble in water, which can limit its use in some laboratory experiments.

Future Directions

There are a number of potential future directions for research involving 5-(4-Ethylphenyl)-2-formylphenol, 95%. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of other compounds. Additionally, further research into its toxicity, solubility, and stability could help to identify new uses for the compound. Finally, further studies into its potential as a catalyst in the production of polymers and other compounds could lead to new and improved products.

Synthesis Methods

5-(4-Ethylphenyl)-2-formylphenol, 95% can be synthesized by a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the Claisen condensation. The Williamson ether synthesis involves the reaction of an alkyl halide with a phenol in the presence of a base to form an ether. The Grignard reaction is a reaction of an organometallic compound with a carbonyl compound to form an alcohol. The Claisen condensation is a reaction of an ester with an enolate to form a β-keto ester.

Scientific Research Applications

5-(4-Ethylphenyl)-2-formylphenol, 95% has a number of applications in scientific research. It is used as a starting material in the synthesis of other organic compounds, such as pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a reagent in organic synthesis and as a catalyst in the production of polymers. Additionally, 5-(4-Ethylphenyl)-2-formylphenol, 95% is used as an intermediate in the production of other organic compounds, such as dyes, pigments, and surfactants.